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Compound of Interest

Compound Name: AMG8380

Cat. No.: B605416 Get Quote

The following provides detailed procedural guidance for the safe and compliant disposal of

AMG8380, also known as PF-8380, a potent autotaxin inhibitor. Adherence to these protocols

is essential for ensuring personnel safety and environmental protection. Given that PF-8380 is

a chlorinated organic compound, it must be treated as hazardous chemical waste.

Immediate Safety and Logistical Information
All handling and disposal of PF-8380 must be conducted in accordance with your institution's

Chemical Hygiene Plan and under the guidance of your Environmental Health and Safety

(EHS) department. Laboratory personnel should treat all waste chemical solids and liquids as

hazardous.

Personal Protective Equipment (PPE): When handling PF-8380, the following minimum

personal protective equipment is required:

Safety goggles

Laboratory coat

Chemically resistant gloves (e.g., nitrile)

Waste Classification: Based on its chemical structure (C₂₂H₂₁Cl₂N₃O₅), PF-8380 is classified as

a halogenated organic waste. This classification is critical for proper waste segregation.
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Halogenated hydrocarbons, which contain chlorine, fluorine, bromine, or iodine, require

separate disposal in designated "Halogenated Organic Waste" containers.

Quantitative Data Presentation
Property Value Source

Chemical Name

(3,5-dichlorophenyl)methyl 4-

[3-oxo-3-(2-oxo-3H-1,3-

benzoxazol-6-

yl)propyl]piperazine-1-

carboxylate

PubChem

Synonyms PF-8380, AMG8380 Ambeed, PubChem

CAS Number 1144035-53-9 ChemSrc[1]

Molecular Formula C₂₂H₂₁Cl₂N₃O₅ MedchemExpress[2]

Molecular Weight 478.33 g/mol MedchemExpress[2]

IC₅₀

2.8 nM (isolated enzyme

assay), 101 nM (human whole

blood)

Axon Medchem[3],

MedchemExpress[4]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols outline the disposal process for various forms of PF-8380 waste. Never

dispose of PF-8380 or its containers down the drain or in regular trash.

1. Solid Waste (Pure/Unused PF-8380):

If possible, dispose of unwanted solid PF-8380 in its original container.

Ensure the container is securely sealed.

Affix a hazardous waste label to the container. The label must include:
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The full chemical name: "(3,5-dichlorophenyl)methyl 4-[3-oxo-3-(2-oxo-3H-1,3-benzoxazol-

6-yl)propyl]piperazine-1-carboxylate" and the synonym "PF-8380".

The CAS number: "1144035-53-9".

The words "Hazardous Waste".

An indication of the hazards (e.g., "Toxic," "Halogenated Organic Waste").

The date of waste accumulation.

Store the labeled container in a designated hazardous waste storage area, segregated from

incompatible materials.

2. Contaminated Labware (e.g., pipette tips, gloves, vials):

Collect all disposable items contaminated with PF-8380 in a dedicated, sealable plastic bag

or a puncture-resistant container.

Clearly label the bag or container as "Hazardous Waste" and specify the contents as "Solid

waste contaminated with PF-8380 (CAS: 1144035-53-9)".

Store with other solid hazardous waste.

3. Aqueous and Organic Solutions Containing PF-8380:

Collect all liquid waste containing PF-8380 in a dedicated, sealed, and properly labeled

hazardous waste container.

The container must be made of a chemically compatible material (e.g., glass or

polyethylene).

The hazardous waste label must include:

The full chemical name and CAS number of PF-8380.

The names and approximate percentages of all solvents in the solution.

The words "Hazardous Waste" and "Halogenated Organic Waste".
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Store the container in a designated liquid hazardous waste storage area with secondary

containment.

4. Decontamination of Non-Disposable Glassware:

Rinse the glassware three times with a suitable solvent that can dissolve PF-8380 (e.g.,

DMSO, acetone, or ethanol).

Collect the solvent rinsate as halogenated organic liquid waste.

After the solvent rinse, wash the glassware with soap and water.

The glassware can then be reused.

5. Empty PF-8380 Containers:

Triple-rinse the empty container with a suitable solvent.

Collect the rinsate as hazardous waste.

After triple-rinsing and allowing it to air-dry, deface or remove the original label.

The container can then be disposed of as regular laboratory glass or plastic waste, in

accordance with your institution's policies.

6. Waste Pickup and Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of all PF-

8380 hazardous waste.

Ensure all waste containers are properly labeled and sealed before pickup.

Mandatory Visualization: Disposal Workflow
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Caption: Workflow for the proper disposal of AMG8380 (PF-8380) waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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